Cas no 19011-60-0 (5-methyl-1-phenylpyrimidine-2,4,6(1H,3H,5H)-trione)

5-methyl-1-phenylpyrimidine-2,4,6(1H,3H,5H)-trione structure
19011-60-0 structure
Product Name:5-methyl-1-phenylpyrimidine-2,4,6(1H,3H,5H)-trione
CAS No:19011-60-0
MF:C11H10N2O3
MW:218.20870256424
CID:1383823
PubChem ID:205917
Update Time:2025-04-20

5-methyl-1-phenylpyrimidine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-1-phenylpyrimidine-2,4,6(1H,3H,5H)-trione
    • 5-methyl-1-phenyl-1,3-diazinane-2,4,6-trione
    • DTXSID20940555
    • BRN 0885007
    • 19011-60-0
    • Barbituric acid, 5-methyl-1-phenyl-
    • 6-Hydroxy-5-methyl-3-phenylpyrimidine-2,4(3H,5H)-dione
    • 5-Methyl-1-phenylbarbituric acid
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-methyl-1-phenyl-
    • 5-Methyl-1-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione
    • Inchi: 1S/C11H10N2O3/c1-7-9(14)12-11(16)13(10(7)15)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,14,16)
    • InChI Key: NYIHIUHCYVISJZ-UHFFFAOYSA-N
    • SMILES: O=C1C(C)C(NC(N1C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 218.0692
  • Monoisotopic Mass: 218.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Density: 1.304
  • Refractive Index: 1.57
  • PSA: 66.48

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